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Compound of Interest

Compound Name: 1,3,5-Trithiane

Cat. No.: B122704 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential, immediate safety and logistical

information for the use of 1,3,5-Trithiane, including detailed operational and disposal plans.

1,3,5-Trithiane is a versatile sulfur-containing heterocyclic compound utilized in organic

synthesis as a building block for various molecules, including pharmaceuticals and

agrochemicals.[1][2][3] While a valuable reagent, understanding its potential hazards and

implementing proper safety protocols are critical to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
1,3,5-Trithiane is classified as a combustible solid that can cause serious eye and skin

irritation.[4] It may also be harmful if swallowed and can cause respiratory irritation.[5][6]

Therefore, adherence to appropriate personal protective equipment protocols is mandatory.
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Hazard GHSPictogram Precautionary Statement

Causes serious eye irritation Warning

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Causes skin irritation Warning

P264: Wash skin thoroughly

after handling.[4] P302+P352:

IF ON SKIN: Wash with plenty

of soap and water.

Harmful if swallowed Warning

P270: Do not eat, drink or

smoke when using this

product.[6][7] P301+P317: IF

SWALLOWED: Get medical

help.[6][7]

May cause respiratory irritation Warning

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling 1,3,5-Trithiane.
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Protection Type Specific Recommendations Standard

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[5]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

Consult glove manufacturer's

compatibility data.

Respiratory Protection

Use a NIOSH-approved N95

(US) or equivalent respirator

when dusts are generated.

Follow respiratory protection

program requirements (e.g.,

OSHA 29 CFR 1910.134 and

ANSI Z88.2).

Operational Protocol: From Receipt to Disposal
A systematic workflow ensures that 1,3,5-Trithiane is handled safely at every stage.
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Experimental Protocol for Safe Handling:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[1]

Ensure a calibrated fire extinguisher (water spray, carbon dioxide, dry chemical, or

alcohol-resistant foam) is accessible.[5][6]

Don all required personal protective equipment as detailed in the PPE table.

Handling:

Handle 1,3,5-Trithiane in a well-ventilated area, preferably in a chemical fume hood, to

avoid inhalation of dust.

Avoid direct contact with skin and eyes.[6]

Wash hands thoroughly after handling.[4][5]

Store in a tightly closed container in a dry, well-ventilated place away from strong oxidizing

agents, strong acids, and strong bases.[5]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Exposure Type First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek immediate medical attention.[5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash before reuse.

Seek medical attention if irritation develops or

persists.[5][6]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek immediate medical attention.

[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[5][6]

For spills, evacuate the area and ensure adequate ventilation. Avoid dust formation.[6] Collect

the spilled material using a method that does not generate dust (e.g., using a wet cloth or a

HEPA-filtered vacuum) and place it in a suitable, closed container for disposal.[4][6]

Disposal Plan
Proper disposal of 1,3,5-Trithiane and any contaminated materials is a critical final step in the

handling process.

Chemical Waste: Dispose of 1,3,5-Trithiane and any reaction byproducts in accordance with

all applicable local, state, and federal regulations.[5][8] Do not allow the chemical to enter

drains.[6]

Contaminated PPE: Dispose of contaminated gloves, lab coats, and other disposable PPE

as hazardous waste. Handle uncleaned containers as you would the product itself.
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By adhering to these guidelines, researchers can confidently and safely utilize 1,3,5-Trithiane
in their work, fostering a culture of safety and responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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